4-(2-Formylthiophen-4-yl)-3-fluorophenol, 95%

• IUPAC Name: 4-(2-fluoro-4-hydroxyphenyl)thiophene-2-carbaldehyde
• InChI: InChI=1S/C11H7FO2S/c12-11-4-8(14)1-2-10(11)7-3-9(5-13)15-6-7/h1-6,14H
• InChI Key: LBIXOMPFZXXYOP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1O)F)C2=CSC(=C2)C=O
• Molecular Formula: C11H7FO2S
• DSSTOX Substance ID: DTXSID70684199
• Molecular Weight: 222.24 g/mol
• CAS No.: 1261918-07-3

Description

4-(2-Formylthiophen-4-yl)-3-fluorophenol, also known as 4-F-2-FTP, is an organosulfur compound that is used in scientific research as a reagent for various synthesis methods. It is a white solid that is soluble in organic solvents. This compound has been studied for its ability to react with a variety of substrates, including alcohols, amines, and carboxylic acids. It has also been used in the synthesis of various compounds, such as peptides, polymers, and other small molecules.

Mechanism of Action

The mechanism of action of 4-(2-Formylthiophen-4-yl)-3-fluorophenol, 95% is not fully understood. However, it is believed that the compound acts as an electrophile, reacting with nucleophiles to form covalent bonds. In addition, the compound is known to be a good leaving group, which can facilitate the formation of new bonds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2-Formylthiophen-4-yl)-3-fluorophenol, 95% are not well understood. However, the compound has been shown to be non-toxic in animal studies. In addition, the compound has been shown to have antioxidant activity, which may be beneficial in preventing oxidative damage to cells.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-(2-Formylthiophen-4-yl)-3-fluorophenol, 95% in laboratory experiments is that it is a relatively inexpensive reagent. In addition, the compound is easy to handle and store, and is soluble in a variety of organic solvents. The main limitation of using 4-(2-Formylthiophen-4-yl)-3-fluorophenol, 95% is that the compound is reactive and can react with a variety of substrates, which can make it difficult to control the reaction.

Future Directions

In the future, 4-(2-Formylthiophen-4-yl)-3-fluorophenol, 95% could be used in the synthesis of more complex compounds, such as peptides and polymers. In addition, the compound could be used in the synthesis of pharmaceuticals and other biologically active compounds. Furthermore, the compound could be used in the synthesis of organometallic compounds, such as palladium complexes. Finally, 4-(2-Formylthiophen-4-yl)-3-fluorophenol, 95% could be used in the synthesis of nanomaterials, such as carbon nanotubes.

Synthesis Methods

4-(2-Formylthiophen-4-yl)-3-fluorophenol, 95% can be synthesized from 2-formylthiophene and 3-fluorophenol. The two compounds are reacted in a two-step process. In the first step, 2-formylthiophene is treated with a base, such as potassium hydroxide, to form the corresponding potassium salt. In the second step, the potassium salt is reacted with 3-fluorophenol to form 4-(2-Formylthiophen-4-yl)-3-fluorophenol, 95%.

Scientific Research Applications

4-(2-Formylthiophen-4-yl)-3-fluorophenol, 95% has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of peptides, polymers, and other small molecules. It has also been used in the synthesis of organometallic compounds, such as palladium complexes, and as a catalyst in the synthesis of organic compounds. In addition, 4-(2-Formylthiophen-4-yl)-3-fluorophenol, 95% has been used in the synthesis of pharmaceuticals and other biologically active compounds.